Cas no 1423027-73-9 (4-Chloro-2-(4,5-dihydro-1,3-oxazol-2-yl)pyridine)

• Product Name: 4-Chloro-2-(4,5-dihydro-1,3-oxazol-2-yl)pyridine
• CAS No: 1423027-73-9
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 5039218
• PubChem ID: 71757350
• Update Time: 2026-02-28

4-Chloro-2-(4,5-dihydro-1,3-oxazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(4,5-dihydro-1,3-oxazol-2-yl)pyridine
• NE53056
• 1423027-73-9
• MFCD22628379
• AKOS033399027
• CS-0224366
• Z1517008563
• E84746
• BS-45291
• EN300-119128
• 2-(4-chloropyridin-2-yl)-4,5-dihydro-1,3-oxazole
• 4-Chloro-2-(4,5-dihydro-1,3-oxazol-2-yl)pyridine

• Inchi： 1S/C8H7ClN2O/c9-6-1-2-10-7(5-6)8-11-3-4-12-8/h1-2,5H,3-4H2
• InChI Key： ZAGMUJWPLBFVMJ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C1=NCCO1

Computed Properties

• Exact Mass: 182.025
• Monoisotopic Mass: 182.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-Chloro-2-(4,5-dihydro-1,3-oxazol-2-yl)pyridine

4-Chloro-2-(4,5-dihydro-1,3-oxazol-2-yl)pyridine: A Comprehensive Overview

The compound 4-Chloro-2-(4,5-dihydro-1,3-oxazol-2-yl)pyridine, identified by the CAS number 1423027739, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridine derivatives and has garnered attention due to its unique structural features and potential applications in various industries. The molecule's structure comprises a pyridine ring with a chloro substituent at the 4-position and a 4,5-dihydro-1,3-oxazole moiety attached at the 2-position. This combination of functional groups imparts distinctive chemical properties that make it valuable for research and development.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry. The presence of the oxazole ring in 4-Chloro-2-(4,5-dihydro-1,3-oxazol-2-yl)pyridine introduces additional electronic effects and hydrogen bonding capabilities, which are crucial for bioavailability and pharmacokinetic properties. Researchers have explored this compound as a potential lead in drug discovery programs targeting various therapeutic areas, including oncology and neurodegenerative diseases.

The synthesis of 4-Chloro-2-(4,5-dihydro-1,3-oxazol-2-yl)pyridine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The choice of reagents and reaction conditions plays a pivotal role in achieving high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of applications, this compound has shown promise in materials science as well. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. Additionally, its electronic properties render it suitable for applications in organic electronics, such as OLEDs (organic light-emitting diodes), where pyridine derivatives are often employed as electron transport layers.

The structural versatility of 4-Chloro-2-(4,5-dihydro-1,3 oxazol 2 yl)pyridine allows for further functionalization to tailor its properties for specific applications. For instance, substituting the chloro group with other electron-withdrawing or donating groups can modulate its reactivity and selectivity in chemical reactions. Such modifications are currently being explored in academic and industrial settings to expand its utility across diverse fields.

In conclusion, CAS No. 1423027739, or 4-Chloro 2 (4 5 dihydro 1 3 oxazol 2 yl) pyridine, stands out as a versatile molecule with immense potential across multiple domains. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development. As scientific understanding of this compound deepens, it is anticipated that new applications will emerge, further solidifying its importance in modern chemistry.